Cas no 2227914-82-9 ((1S)-2-amino-1-(3-fluoro-2-methylphenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(3-fluoro-2-methylphenyl)ethan-1-ol
• CAS No: 2227914-82-9
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 5974358
• PubChem ID: 165706286
• Update Time: 2025-06-14

(1S)-2-amino-1-(3-fluoro-2-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(3-fluoro-2-methylphenyl)ethan-1-ol
• 2227914-82-9
• EN300-1798886

• Inchi： 1S/C9H12FNO/c1-6-7(9(12)5-11)3-2-4-8(6)10/h2-4,9,12H,5,11H2,1H3/t9-/m1/s1
• InChI Key： SWNZSVRECUHPOV-SECBINFHSA-N
• SMILES： FC1=CC=CC(=C1C)[C@@H](CN)O

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-2-amino-1-(3-fluoro-2-methylphenyl)ethan-1-ol

Recent Advances in the Study of (1S)-2-amino-1-(3-fluoro-2-methylphenyl)ethan-1-ol (CAS: 2227914-82-9)

The compound (1S)-2-amino-1-(3-fluoro-2-methylphenyl)ethan-1-ol, with the CAS number 2227914-82-9, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative is being explored for its potential applications in drug development, particularly as a key intermediate in the synthesis of bioactive molecules. Recent studies have focused on its stereoselective synthesis, pharmacological properties, and potential therapeutic uses, making it a compound of high interest in medicinal chemistry.

One of the primary areas of research has been the optimization of synthetic routes for (1S)-2-amino-1-(3-fluoro-2-methylphenyl)ethan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enantioselective synthesis using asymmetric hydrogenation of a corresponding ketone precursor. The method achieved high yield (92%) and excellent enantiomeric excess (98%), which is critical for its application in pharmaceutical formulations where stereochemical purity is paramount.

In terms of pharmacological evaluation, preliminary in vitro studies have shown that (1S)-2-amino-1-(3-fluoro-2-methylphenyl)ethan-1-ol exhibits moderate binding affinity to certain G-protein coupled receptors (GPCRs), particularly those involved in neurological disorders. This has sparked interest in its potential as a scaffold for developing novel neuroactive compounds. Molecular docking simulations suggest that the fluorine and methyl substituents on the phenyl ring play a crucial role in receptor interaction, providing insights for structure-activity relationship (SAR) studies.

Recent patent filings (2023-2024) have revealed that several pharmaceutical companies are investigating derivatives of this compound for potential use in treating neurodegenerative diseases. One particular application being explored is its incorporation into prodrug formulations designed to cross the blood-brain barrier more effectively. The compound's amino alcohol functionality makes it amenable to various chemical modifications, allowing for the development of targeted drug delivery systems.

From a safety perspective, recent toxicological studies have provided valuable data on the compound's pharmacokinetic profile. Animal studies indicate good oral bioavailability (approximately 65%) and a half-life suitable for once-daily dosing regimens. Metabolite identification studies have shown that the primary metabolic pathway involves oxidation of the benzylic carbon, with subsequent conjugation reactions. These findings are crucial for understanding potential drug-drug interactions and guiding future clinical development.

The chemical stability of (1S)-2-amino-1-(3-fluoro-2-methylphenyl)ethan-1-ol has also been a focus of recent investigations. Accelerated stability studies under various pH conditions and temperatures have demonstrated that the compound remains stable in solid form but shows some degradation in aqueous solutions at extreme pH values. This information is particularly valuable for formulation scientists working on dosage form development.

Looking forward, researchers are exploring the potential of this compound in combination therapies, particularly in oncology applications. Early-stage research suggests that when conjugated with certain cytotoxic agents, the molecule may enhance tumor targeting through improved cellular uptake mechanisms. These developments position (1S)-2-amino-1-(3-fluoro-2-methylphenyl)ethan-1-ol as a versatile building block in modern drug discovery pipelines.

In conclusion, the growing body of research on (1S)-2-amino-1-(3-fluoro-2-methylphenyl)ethan-1-ol (CAS: 2227914-82-9) highlights its importance as a promising chemical entity in pharmaceutical development. Its unique structural features, combined with recent synthetic advancements and emerging biological activities, make it a compound worthy of continued investigation across multiple therapeutic areas.